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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of diethyl
disulfide. It includes a summary of its key physical properties, detailed experimental protocols

for their determination, and a workflow for a common experimental procedure.

Core Physicochemical Data
Diethyl disulfide (C₄H₁₀S₂) is an organosulfur compound with a characteristic garlic-like odor.

Accurate determination of its physical properties, such as boiling and melting points, is crucial

for its application in various fields, including as a flavoring agent and a chemical intermediate in

the synthesis of pharmaceuticals and pesticides.

The following table summarizes the reported boiling and melting points for diethyl disulfide,

compiled from various sources.

Property Value Source(s)

Boiling Point 151-154 °C (at 760 mmHg) [1][2][3][4][5][6]

Melting Point -101.5 °C to -95 °C [2][3][5][7]
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Accurate measurement of boiling and melting points is fundamental for the characterization

and purity assessment of chemical compounds. Below are detailed methodologies for

determining these properties for a liquid substance like diethyl disulfide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for its determination.

1. Capillary Method (Siwoloboff Method)

This micro-method is suitable when only a small amount of the substance is available.

Principle: A small, inverted capillary tube is placed in a sample of the liquid, which is then

heated. Air trapped in the capillary is expelled and replaced by the vapor of the liquid. The

boiling point is the temperature at which the vapor pressure inside the capillary equals the

atmospheric pressure, observed as a continuous stream of bubbles, and subsequently, the

temperature at which the liquid re-enters the capillary upon cooling.

Apparatus:

Melting point apparatus or Thiele tube

Thermometer

Small test tube

Capillary tubes (one end sealed)

Procedure:

A small amount of diethyl disulfide is placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube assembly is attached to a thermometer and heated in a heating bath (e.g.,

oil bath in a Thiele tube or a melting point apparatus).
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The temperature is raised until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid begins to enter the capillary tube is recorded as the

boiling point.

2. Simple Distillation

This method is suitable for larger sample volumes and also serves as a purification technique.

Principle: The liquid is heated to its boiling point, the vapor is condensed, and the

condensate is collected. The temperature of the vapor in equilibrium with the boiling liquid is

measured as the boiling point.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or water bath

Procedure:

The distillation flask is filled with diethyl disulfide to about two-thirds of its volume. Boiling

chips are added to ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

The liquid is heated, and the temperature is recorded when the vapor condensation ring is

stable on the thermometer bulb and the first drops of distillate are collected. This stable
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temperature is the boiling point.

Determination of Melting Point
Since diethyl disulfide is a liquid at room temperature, its melting point is determined at sub-

ambient temperatures.

1. Capillary Method with Cooling

Principle: A sample of the solidified substance is slowly warmed, and the temperature range

over which it melts is observed.

Apparatus:

Melting point apparatus with a cooling function or a suitable cooling bath (e.g., dry

ice/acetone).

Thermometer

Capillary tubes (one end sealed)

Procedure:

A small amount of liquid diethyl disulfide is introduced into a capillary tube.

The capillary tube is cooled (e.g., using dry ice) until the sample solidifies.

The capillary tube is placed in a melting point apparatus that has been pre-cooled.

The temperature is raised slowly (typically 1-2 °C per minute).

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last crystal melts is recorded as the end of the melting

range. For a pure substance, this range is typically narrow.
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The following diagram illustrates the logical workflow for determining the boiling point of diethyl
disulfide using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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